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Compound of Interest

Compound Name: 1-Octanethiol

Cat. No.: B094742

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling volatile and hazardous chemicals like 1-Octanethiol.
This guide provides immediate, essential safety and logistical information, including detailed
operational and disposal plans, to foster a safe and compliant laboratory environment.

Personal Protective Equipment (PPE) and Safety
Parameters

A thorough understanding and implementation of personal protective equipment is the first line
of defense against the hazards associated with 1-Octanethiol. The following table summarizes
the key safety parameters and recommended PPE.
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Parameter

Specification

Citation

Eye/Face Protection

Chemical safety goggles or
glasses with side shields
compliant with OSHA 29 CFR
1910.133 or European
Standard EN166.

[1]2]

Skin Protection

Chemical-resistant gloves
(e.g., PVC), safety footwear,
and appropriate protective
clothing to prevent skin

exposure.

[1]3]

Respiratory Protection

Use in a well-ventilated area
with local exhaust. If exposure
limits are exceeded, use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator. For higher
concentrations, a self-
contained breathing apparatus

(SCBA) may be necessary.

[1](21[3]

Occupational Exposure Limits

ACGIH TLV: Ceiling 0.5 ppm;
NIOSH REL: 0.05 ppm (as n-
alkane mono) / 15 min.

[2](3]

Flash Point

68 °C (154.4 °F)

[1](2]

NFPA Rating (estimated)

Health: 2; Flammability: 2;
Instability: O

[1]

Experimental Protocols: Safe Handling and Disposal

Adherence to strict protocols is crucial for minimizing risks. The following step-by-step guidance

outlines the procedures for safely handling and disposing of 1-Octanethiol.

Handling Procedures:

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://pim-resources.coleparmer.com/sds/87592.pdf
https://www.fishersci.com/store/msds?partNumber=AC157482500&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/87592.pdf
https://datasheets.scbt.com/sc-280234.pdf
https://pim-resources.coleparmer.com/sds/87592.pdf
https://www.fishersci.com/store/msds?partNumber=AC157482500&countryCode=US&language=en
https://datasheets.scbt.com/sc-280234.pdf
https://www.fishersci.com/store/msds?partNumber=AC157482500&countryCode=US&language=en
https://datasheets.scbt.com/sc-280234.pdf
https://pim-resources.coleparmer.com/sds/87592.pdf
https://www.fishersci.com/store/msds?partNumber=AC157482500&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/87592.pdf
https://www.benchchem.com/product/b094742?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Preparation:
o Ensure adequate ventilation, such as a chemical fume hood, is operational.[1]
o Confirm that an eyewash station and safety shower are readily accessible.[2]
o Don all required personal protective equipment as detailed in the table above.[1][2][3][4]

e Handling:

o

Avoid all personal contact, including inhalation of vapors.[3]

o Work in a well-ventilated area and prevent the concentration of vapors in low-lying areas.

[31[4]
o Keep the container tightly closed when not in use.[1][5]

o Avoid contact with incompatible materials such as strong oxidizing agents, strong bases,
metals, and reducing agents.[2][6]

o Keep away from heat, sparks, and open flames.[1][5]

 In Case of a Spill:

o

Evacuate the area and remove all ignition sources.[1][6]

[¢]

Ventilate the area.[1]

[e]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[1] Activated
charcoal adsorbent is also recommended.[6]

[¢]

Collect the absorbed material into a suitable, labeled container for disposal.[1][3]

[e]

Clean the spill area thoroughly.[6]
Disposal Plan:

o Waste Classification:
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o Chemical waste generators must determine if the discarded chemical is classified as
hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and consult state
and local regulations.[1]

e Disposal:
o Dispose of contents and container to an approved waste disposal plant.[5]
o Do not allow the chemical to enter the environment.[2][4][5]

o Ultimate disposal should consider the material's impact on air quality, potential migration in
soil or water, and effects on animal and aquatic life.[7]

Workflow for Safe Handling of 1-Octanethiol

The following diagram illustrates the logical workflow for the safe handling of 1-Octanethiol,
from preparation to disposal, to ensure a systematic and safe process.
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Caption: Workflow for the safe handling of 1-Octanethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b094742?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/87592.pdf
https://www.fishersci.com/store/msds?partNumber=AC157482500&countryCode=US&language=en
https://datasheets.scbt.com/sc-280234.pdf
https://www.echemi.com/sds/1-mercaptooctane-pid_Seven1295.html
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/1-octanethiol_msds.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1435.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Octanethiol
https://www.benchchem.com/product/b094742#personal-protective-equipment-for-handling-1-octanethiol
https://www.benchchem.com/product/b094742#personal-protective-equipment-for-handling-1-octanethiol
https://www.benchchem.com/product/b094742#personal-protective-equipment-for-handling-1-octanethiol
https://www.benchchem.com/product/b094742#personal-protective-equipment-for-handling-1-octanethiol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094742?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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